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Compound of Interest

Compound Name: Isopropyl 2-methylbutyrate

Cat. No.: B1580992

Isopropyl 2-methylbutyrate (CAS No. 66576-71-4) is a volatile ester recognized for its
characteristic fruity aroma.[1] This property has led to its widespread application as a flavoring
agent in food and beverages and as a fragrance component in personal care products and
cosmetics.[2][3] Given its prevalence in consumer goods, a thorough understanding of its
toxicological profile is paramount for ensuring human safety and regulatory compliance.

This guide, prepared from the perspective of a Senior Application Scientist, synthesizes the
available toxicological data for Isopropyl 2-methylbutyrate. It moves beyond a simple
recitation of facts to explain the causality behind the experimental designs and the logic
underpinning the risk assessments, particularly in instances where data gaps exist. The
methodologies described adhere to internationally recognized standards, ensuring the
trustworthiness and validity of the findings.

Table 1: Physicochemical Properties of Isopropyl 2-methylbutyrate
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Property Value Source
CAS Number 66576-71-4 [4]
Molecular Formula CsH1602 [2]
Molecular Weight 144.21 g/mol [2]
Appearance Colorless to pale yellow liquid [2]
Boiling Point 140 - 144 °C [2]
Flash Point 32.8°C (91.0 °F) [4]
Density ~0.85 g/cm?3 [2]

- Insoluble in water; soluble in
Solubility . _ [3]
organic solvents like ethanol

Part 1: Acute Systemic Toxicity Assessment

Acute toxicity studies are fundamental to characterizing the potential for a substance to cause
adverse health effects following a single, short-term exposure. These studies inform hazard
classification and are critical for establishing safe handling procedures.

Oral Toxicity

The acute oral toxicity has been determined in a study following the OECD Test Guideline 423
(Acute Oral Toxicity — Acute Toxic Class Method). This method involves administering the
substance to a group of fasted animals (typically rats) and observing them for a defined period
for signs of toxicity and mortality.

The result for Isopropyl 2-methylbutyrate indicates a low order of acute oral toxicity.[4]

Table 2: Acute Toxicity Data for Isopropyl 2-methylbutyrate
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Endpoint Species Guideline Result Classification

May be harmful if

Acute Oral LDso Rat OECD 423 > 2000 mg/kg swallowed

(H303)[4]

No specific studies on acute dermal or inhalation toxicity were identified. However, for

inhalation, it is noted that "No adverse effects due to inhalation are expected."[4]

Experimental Protocol: OECD 423 (Acute Toxic Class
Method)

Animal Selection: Healthy, young adult rats of a standard laboratory strain are selected.

Housing & Acclimation: Animals are housed in appropriate conditions with controlled
temperature, humidity, and light cycle, and acclimated for at least 5 days.

Fasting: Prior to dosing, animals are fasted overnight (food, but not water, is withheld).

Dosing: The test substance is administered by oral gavage. The test proceeds sequentially
using a limited number of animals at each step. The starting dose is selected from one of
four fixed levels (5, 50, 300, or 2000 mg/kg body weight).

Observation: Animals are observed for mortality, clinical signs of toxicity (changes in skin, fur,
eyes, respiration, etc.), and changes in body weight for at least 14 days.

Necropsy: All animals are subjected to a gross necropsy at the end of the observation
period.

Endpoint Determination: The LDso is determined based on the observed mortality at different
dose levels. The result > 2000 mg/kg indicates that the median lethal dose is above the
highest tested concentration.

Part 2: Local Tolerance - Irritation and Sensitization

These endpoints assess the potential of a substance to cause local effects on the skin and

eyes upon direct contact.
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Skin and Eye Irritation

The potential for Isopropyl 2-methylbutyrate to cause skin irritation was evaluated according
to OECD Test Guideline 404. The results indicate it is not a skin irritant.[4] While some safety
data sheets may use precautionary language like "causes mild skin irritation," the formal
guideline study is the authoritative source for classification.[4] For eye contact, the substance is
described as causing temporary or mild irritation upon direct contact.[4]

Skin Sensitization

Skin sensitization is an allergic response mediated by the immune system following skin
contact. The potential for Isopropyl 2-methylbutyrate to induce this effect has been assessed
through both animal and human studies.

e Animal Study (Guinea Pig Maximization Test - GPMT): A GPMT, conducted according to
OECD Test Guideline 406, found the substance to be non-sensitizing.[4]

e Human Study (CNIH): A Confirmation of No Induction in Humans test (also known as a
Human Repeat Insult Patch Test or HRIPT) was conducted with a 20% concentration of
Isopropyl 2-methylbutyrate in white petrolatum. No reactions indicative of sensitization
were observed in any of the 50 volunteers.[5]

Based on the weight of evidence from these studies, Isopropyl 2-methylbutyrate is not
considered a skin sensitizer.[5]

Table 3: Irritation and Sensitization Profile

Endpoint Species Guideline Result

Skin Irritation Rabbit OECD 404 No skin irritation[4]
Causes

Eye Irritation N/A N/A temporary/mild
irritation[4]

Skin Sensitization Guinea Pig OECD 406 Not sensitizing[4]

Not sensitizing at 20%

[5]

Skin Sensitization Human CNIH/HRIPT

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b1580992?utm_src=pdf-body
https://www.vigon.com/product/isopropyl-2-methyl-butyrate/?doc=MSDS/501787_vigon_sds_us_english.pdf&namee=Isopropyl2MethylButyrateSDS
https://www.vigon.com/product/isopropyl-2-methyl-butyrate/?doc=MSDS/501787_vigon_sds_us_english.pdf&namee=Isopropyl2MethylButyrateSDS
https://www.vigon.com/product/isopropyl-2-methyl-butyrate/?doc=MSDS/501787_vigon_sds_us_english.pdf&namee=Isopropyl2MethylButyrateSDS
https://www.benchchem.com/product/b1580992?utm_src=pdf-body
https://www.vigon.com/product/isopropyl-2-methyl-butyrate/?doc=MSDS/501787_vigon_sds_us_english.pdf&namee=Isopropyl2MethylButyrateSDS
https://www.benchchem.com/product/b1580992?utm_src=pdf-body
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/66576-71-4.pdf
https://www.benchchem.com/product/b1580992?utm_src=pdf-body
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/66576-71-4.pdf
https://www.vigon.com/product/isopropyl-2-methyl-butyrate/?doc=MSDS/501787_vigon_sds_us_english.pdf&namee=Isopropyl2MethylButyrateSDS
https://www.vigon.com/product/isopropyl-2-methyl-butyrate/?doc=MSDS/501787_vigon_sds_us_english.pdf&namee=Isopropyl2MethylButyrateSDS
https://www.vigon.com/product/isopropyl-2-methyl-butyrate/?doc=MSDS/501787_vigon_sds_us_english.pdf&namee=Isopropyl2MethylButyrateSDS
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/66576-71-4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow: Skin Sensitization Assessment

The following diagram illustrates the logical flow of a comprehensive skin sensitization
assessment, integrating animal and human data.

Animal Studies Human Confirmatory Studies
Guinea Pig Maximization Test Local Lymph Node Assay Human Repeat Insult Patch Test
(OECD 406) (LLNA, Alternative) (HRIPT/CNIH)
Ragsult: Not Sensitizing Result: No Induction at 20%

Click to download full resolution via product page

Caption: Workflow for skin sensitization assessment.

Part 3: Genotoxicity Assessment

Genotoxicity assays are designed to detect if a substance can cause damage to the genetic
material (DNA) of cells, a potential precursor to cancer or heritable defects. A standard battery
of in vitro tests is typically employed.

For Isopropyl 2-methylbutyrate, the genotoxic potential has been evaluated in two key
assays:

o Bacterial Reverse Mutation Assay (Ames Test): This test, conducted according to OECD
Guideline 471, uses multiple strains of Salmonella typhimurium and Escherichia coli to
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detect gene mutations. The substance was tested up to a concentration of 5000 p g/plate ,
both with and without metabolic activation (S9 mix), and showed no increase in revertant
colonies. This indicates it is not mutagenic under the test conditions.[4][5]

¢ In Vitro Chromosome Aberration Study: This assay, following OECD Guideline 473,
assesses the potential of a substance to cause structural damage to chromosomes in
cultured human peripheral blood lymphocytes. The substance was tested up to 1444 ug/mL
and was found to be non-clastogenic.[5]

The collective results from this battery of tests lead to the conclusion that Isopropyl 2-
methylbutyrate does not present a concern for genotoxicity.[5]

Table 4: Genotoxicity Study Summary

Test L Concentrati  Metabolic
Assay Guideline o Result
System on Activation
Bacterial S. )
. Up to 5000 p With & ]
Reverse typhimurium OECD 471 ) Negative[4][5]
) ] g/plate Without S9
Mutation strains
Chromosome  Human Up to 1444 With & ]
) OECD 473 ) Negative[5]
Aberration Lymphocytes pg/mL Without S9

Diagram: Genotoxicity Testing Strategy

This diagram outlines the standard tiered approach for evaluating the genotoxic potential of a
chemical.

In Vitro Test Battery

Gene Mutation
(Ames Test - OECD 471)

Clastogenicity Result > q
Qchromosome Aberration - OECD 473) g

Result

NEREWYE

Test Substance:
Isopropyl 2-methylbutyrate

Conclusion:
Not Genotoxic

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.vigon.com/product/isopropyl-2-methyl-butyrate/?doc=MSDS/501787_vigon_sds_us_english.pdf&namee=Isopropyl2MethylButyrateSDS
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/66576-71-4.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/66576-71-4.pdf
https://www.benchchem.com/product/b1580992?utm_src=pdf-body
https://www.benchchem.com/product/b1580992?utm_src=pdf-body
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/66576-71-4.pdf
https://www.vigon.com/product/isopropyl-2-methyl-butyrate/?doc=MSDS/501787_vigon_sds_us_english.pdf&namee=Isopropyl2MethylButyrateSDS
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/66576-71-4.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/66576-71-4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Standard in vitro genotoxicity testing workflow.

Part 4: Repeated Dose and Reproductive Toxicity -
The TTC Approach

For many specialty chemicals like flavor and fragrance ingredients, conducting long-term
repeated dose or reproductive toxicity studies is not always feasible or necessary, especially
when human exposure is very low. In such cases, the Threshold of Toxicological Concern
(TTC) approach provides a scientifically robust method for safety assessment.[6][7]

No specific repeated dose or reproductive toxicity studies are available for Isopropyl 2-
methylbutyrate.[5]

The risk assessment for these endpoints is therefore based on the TTC. The TTC is a human
exposure threshold value for a group of chemicals; below this threshold, there is a very low
probability of an appreciable risk to human health. Chemicals are categorized into one of three
"Cramer Classes" based on their chemical structure and predicted toxicity.

Isopropyl 2-methylbutyrate is classified as a Cramer Class | material, which represents
substances with simple structures and low predicted toxicity.[5]

o Repeated Dose Toxicity: The total systemic exposure to Isopropyl 2-methylbutyrate from
its use in consumer products is estimated to be 2.3 pg/kg/day. This is well below the
established TTC of 30 pg/kg/day for a Cramer Class | substance.[5]

o Reproductive Toxicity: Similarly, the systemic exposure of 2.3 ug/kg/day is below the TTC for
reproductive toxicity for a Cramer Class | material (30 pug/kg/day).[5]

Therefore, based on the TTC approach, Isopropyl 2-methylbutyrate does not present a
safety concern for repeated dose or reproductive toxicity at current exposure levels.[5]

Diagram: Decision Process for Repeated Dose Toxicity
Assessment
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Caption: Decision tree for repeated dose toxicity using the TTC approach.
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Part 5: Regulatory and Expert Panel Assessments

Independent expert panels provide crucial oversight and validation of chemical safety
assessments.

e Research Institute for Fragrance Materials (RIFM): The RIFM Expert Panel has evaluated
Isopropyl 2-methylbutyrate and concluded that the existing information supports its safe
use as a fragrance ingredient.[5] Their assessment covers genotoxicity, repeated dose
toxicity, reproductive toxicity, and skin sensitization, concluding no concerns at current use
levels.[5]

e Joint FAO/WHO Expert Committee on Food Additives (JECFA): In 1997, JECFA evaluated
Isopropyl 2-methylbutyrate and allocated an Acceptable Daily Intake (ADI) of "No safety
concern at current levels of intake when used as a flavouring agent."[3]

Conclusion

The toxicological data for Isopropyl 2-methylbutyrate demonstrates a favorable safety profile
for its use as a fragrance and flavor ingredient. It exhibits low acute oral toxicity, is not a skin
irritant or sensitizer, and shows no evidence of genotoxic potential in a standard in vitro test
battery. While specific long-term toxicity data is lacking, the application of the Threshold of
Toxicological Concern (TTC) principle, supported by low consumer exposure estimates,
provides confidence in its safety regarding repeated dose and reproductive effects. These
findings are corroborated by positive safety assessments from expert panels such as RIFM and
JECFA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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